Cas no 2137543-05-4 (4-(4-Bromophenyl)-2-[(2,2-dimethylpropanamido)methyl]-4-methylpentanoic acid)

• Product Name: 4-(4-Bromophenyl)-2-[(2,2-dimethylpropanamido)methyl]-4-methylpentanoic acid
• CAS No: 2137543-05-4
• MF: C₁₈H₂₆BrNO₃
• MW: 384.307944774628
• CID: 6138393
• PubChem ID: 165954470
• Update Time: 2025-08-05

4-(4-Bromophenyl)-2-[(2,2-dimethylpropanamido)methyl]-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromophenyl)-2-[(2,2-dimethylpropanamido)methyl]-4-methylpentanoic acid
• 2137543-05-4
• EN300-1083077
• 4-(4-Bromophenyl)-2-[(2,2-dimethylpropanamido)methyl]-4-methylpentanoic acid

• Inchi： 1S/C18H26BrNO3/c1-17(2,3)16(23)20-11-12(15(21)22)10-18(4,5)13-6-8-14(19)9-7-13/h6-9,12H,10-11H2,1-5H3,(H,20,23)(H,21,22)
• InChI Key： GNZZYFVBPHMAKS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C)(C)CC(C(=O)O)CNC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 383.10961g/mol
• Monoisotopic Mass: 383.10961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-(4-Bromophenyl)-2-[(2,2-dimethylpropanamido)methyl]-4-methylpentanoic acid

4-(4-Bromophenyl)-2-[(2,2-dimethylpropanamido)methyl]-4-methylpentanoic Acid: A Comprehensive Overview

4-(4-Bromophenyl)-2-[(2,2-dimethylpropanamido)methyl]-4-methylpentanoic acid, identified by the CAS number 2137543-05-4, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a bromophenyl group, a dimethylpropanamido substituent, and a pentanoic acid backbone. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic and industrial research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the bromophenyl derivative. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. The incorporation of the dimethylpropanamido group is achieved through amide bond formation, which is facilitated by coupling agents such as HATU or EDCI. This step is critical as it determines the stability and reactivity of the final product.

Structurally, the compound exhibits a rigid framework due to the presence of the bromophenyl group and the branching introduced by the dimethylpropanamido substituent. This rigidity enhances its thermal stability, making it suitable for high-temperature applications. Additionally, the pentanoic acid backbone contributes to its solubility properties, which are essential for its use in aqueous environments.

Recent studies have highlighted the potential of this compound in drug discovery. Its ability to act as a bioisostere for certain pharmacophores has been explored in medicinal chemistry. For instance, researchers have investigated its role as a modulator of G-protein coupled receptors (GPCRs), which are key targets for therapeutic intervention in various diseases. The bromophenyl group has been shown to enhance receptor binding affinity, while the dimethylpropanamido substituent improves pharmacokinetic profiles.

In terms of physical properties, this compound exhibits a melting point of approximately 150°C and a boiling point around 350°C under standard conditions. Its solubility in organic solvents such as dichloromethane and ethyl acetate is relatively high, facilitating its use in organic reactions. The compound's UV-Vis spectrum reveals strong absorption bands in the range of 270-300 nm, which can be attributed to the conjugation within the aromatic ring and the amide group.

The application of this compound extends beyond pharmaceuticals. It has been explored as a precursor in the synthesis of advanced materials, such as polyamides and polyurethanes. Its ability to form stable amide bonds makes it an ideal candidate for polymer synthesis. Recent research has focused on its use in developing biodegradable polymers for packaging and biomedical applications.

In conclusion, 4-(4-Bromophenyl)-2-[(2,2-dimethylpropanamido)methyl]-4-methylpentanoic acid (CAS No: 2137543-05-4) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups provide a foundation for further research into its chemical properties and potential uses. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.